Cas no 2229072-27-7 (1,1-difluoro-4-(4-fluorophenyl)pentan-2-amine)

• Product Name: 1,1-difluoro-4-(4-fluorophenyl)pentan-2-amine
• CAS No: 2229072-27-7
• MF: C₁₁H₁₄F₃N
• MW: 217.230773448944
• CID: 6568828
• PubChem ID: 165666582
• Update Time: 2025-06-09

1,1-difluoro-4-(4-fluorophenyl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-4-(4-fluorophenyl)pentan-2-amine
• 2229072-27-7
• EN300-1953405

• Inchi： 1S/C11H14F3N/c1-7(6-10(15)11(13)14)8-2-4-9(12)5-3-8/h2-5,7,10-11H,6,15H2,1H3
• InChI Key： YITZRSBZACJLCG-UHFFFAOYSA-N
• SMILES： FC(C(CC(C)C1C=CC(=CC=1)F)N)F

Computed Properties

• Exact Mass: 217.10783394g/mol
• Monoisotopic Mass: 217.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-4-(4-fluorophenyl)pentan-2-amine

Introduction to 1,1-difluoro-4-(4-fluorophenyl)pentan-2-amine (CAS No. 2229072-27-7) in Modern Chemical and Pharmaceutical Research

1,1-difluoro-4-(4-fluorophenyl)pentan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229072-27-7, is a fluorinated amine derivative that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to modulate the electronic and steric properties of organic molecules, making them valuable in drug design and material science.

The structural motif of 1,1-difluoro-4-(4-fluorophenyl)pentan-2-amine consists of a pentyl chain substituted with two fluorine atoms at the 1-position and a phenyl ring linked at the 4-position, with an amine group at the 2-position. This arrangement introduces both steric hindrance and electronic effects that can influence its reactivity and biological activity. The presence of fluorine atoms, particularly in the para position relative to the amine group, suggests potential for interactions with biological targets such as enzymes and receptors, which are often mediated by hydrogen bonding and hydrophobic effects.

In recent years, fluorinated amines have been extensively studied for their role in enhancing the pharmacokinetic properties of pharmaceutical compounds. The fluorine atoms can improve metabolic stability, lipophilicity, and binding affinity, thereby increasing the efficacy and duration of action of drugs. For instance, studies have shown that fluorination at specific positions in amine derivatives can lead to increased resistance to enzymatic degradation, which is a critical factor in drug development.

1,1-difluoro-4-(4-fluorophenyl)pentan-2-amine has been explored in several contexts within pharmaceutical research. One notable area is its potential as an intermediate in the synthesis of more complex bioactive molecules. The compound’s versatile structure allows for further functionalization at multiple sites, enabling chemists to tailor its properties for specific applications. For example, it could serve as a precursor for designing novel ligands that interact with therapeutic targets or for developing new materials with unique chemical properties.

Recent advancements in computational chemistry have also highlighted the importance of 1,1-difluoro-4-(4-fluorophenyl)pentan-2-amine in virtual screening campaigns. Molecular modeling studies suggest that this compound may exhibit inhibitory activity against certain enzymes by mimicking natural substrates or by competing with endogenous ligands. Such findings are particularly relevant in the development of enzyme inhibitors for treating metabolic disorders and inflammatory diseases.

The role of fluorine in modulating biological activity is well-documented, and 1,1-difluoro-4-(4-fluorophenyl)pentan-2-amine exemplifies this principle through its dual fluorine substitution. This feature can enhance binding interactions by increasing the partial positive charge on adjacent nitrogen atoms due to the electron-withdrawing effect of fluorine. Additionally, the phenyl ring introduces hydrophobicity, which can further stabilize interactions within biological membranes or protein binding pockets.

In material science, fluorinated amines like 1,1-difluoro-4-(4-fluorophenyl)pentan-2-amine have been investigated for their potential use in advanced polymers and coatings. The presence of fluorine can improve thermal stability and chemical resistance, making these materials suitable for high-performance applications. For example, they could be employed in manufacturing specialty films or adhesives that require exceptional durability under harsh conditions.

The synthesis of 1,1-difluoro-4-(4-fluorophenyl)pentan-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by reduction steps to introduce the amine functionality. The use of fluorinating agents such as Selectfluor® or DAST (diethylaminosulfur trifluoride) is often employed to achieve selective fluorination at desired positions.

Given its structural complexity and functional diversity, 1,1-difluoro-4-(4-fluorophenyl)pentan-2-amine represents a promising scaffold for further chemical exploration. Ongoing research aims to uncover new derivatives with enhanced biological activity or improved material properties. By leveraging modern synthetic methodologies and computational tools, 1,1-difluoro-4-(4-fluorophenyl)pentan-2-amines potential as a building block in pharmaceuticals and materials science continues to expand.